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Compound of Interest

Compound Name: 4,6-Diethoxy-5-pyrimidinamine

Cat. No.: B13266351

Get Quote

Executive Summary & Compound Profile
4,6-Diethoxy-5-pyrimidinamine is a critical pyrimidine intermediate, often utilized in the

synthesis of antifolate pharmaceuticals and P2X3 receptor antagonists.[2] Its structural integrity

is defined by a pyrimidine core substituted with two ethoxy groups at the 4 and 6 positions and

a primary amine at the 5 position.

IUPAC Name: 4,6-Diethoxypyrimidin-5-amine[2][3]

Molecular Formula: C₈H₁₃N₃O₂

Molecular Weight: 183.21 g/mol [4]

Symmetry:

(effective symmetry in solution regarding the pyrimidine ring axis)

Synthesis Context for Impurity Profiling
Understanding the synthesis aids in anticipating impurities.[2] This compound is typically

synthesized via Nucleophilic Aromatic Substitution (SₙAr) of 4,6-dichloro-5-pyrimidinamine with
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sodium ethoxide.

Potential Impurities: Monosubstituted (4-chloro-6-ethoxy-5-pyrimidinamine), hydrolysis

byproducts (4,6-dihydroxy-5-pyrimidinamine), or residual solvents (ethanol).

Analytical Strategy: The Elucidation Workflow
To unambiguously confirm the structure, we employ a "Self-Validating" workflow. Each

technique must answer a specific structural question that the previous one could not.

Graphviz Workflow Diagram
The following logic flow illustrates the decision matrix for confirming the structure.
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Caption: Figure 1. Step-wise structural elucidation workflow ensuring orthogonal validation of

mass, functional groups, and connectivity.

Mass Spectrometry (HRMS)
Objective: Confirm the molecular formula and degree of unsaturation.

Method: ESI-TOF or Q-TOF in Positive Mode.[2]
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Theoretical [M+H]⁺: 184.1086 m/z.

Analysis:

The observation of the parent ion at 184.1 m/z confirms the C₈H₁₃N₃O₂ formula.

Fragmentation Pattern: Expect loss of ethylene (-28 Da) from the ethoxy groups via

McLafferty rearrangement, generating peaks at m/z 156 (mono-deprotected) and m/z 128

(di-deprotected/hydroxy species).

Nuclear Magnetic Resonance (NMR) Spectroscopy
This is the definitive tool for connectivity.[2] The molecule's symmetry is its most distinct

spectroscopic feature.

¹H NMR Analysis (Proton Connectivity)
Solvent: DMSO-d₆ is preferred to visualize the exchangeable amine protons (which may

disappear in CD₃OD or D₂O exchange).[2]
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Signal
Shift (δ
ppm)

Multiplicity Integration Assignment
Structural
Insight

A 1.35
Triplet (J=7.0

Hz)
6H -OCH₂CH₃

Two

equivalent

methyl

groups

confirm

symmetry.[2]

B 4.38
Quartet

(J=7.0 Hz)
4H -OCH₂CH₃

Two

equivalent

methylene

groups

attached to

Oxygen.

C 4.80 - 5.20 Broad Singlet 2H -NH₂

Primary

amine at C-5.

[2]

Disappears

upon D₂O

shake.

D 7.95 - 8.05 Singlet 1H H-2

The sole

aromatic

proton.[2]

Highly

deshielded by

two flanking

Nitrogens.

Expert Insight:

Symmetry Check: If you see two sets of ethoxy signals (e.g., two triplets, two quartets), the

symmetry is broken. This indicates the sample is likely the monosubstituted impurity (4-

chloro-6-ethoxy-5-pyrimidinamine).
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H-2 Shift: The proton at position 2 is characteristic of pyrimidines.[2] Its singlet nature

confirms no adjacent protons (positions 1 and 3 are Nitrogen).

¹³C NMR Analysis (Carbon Skeleton)
Solvent: DMSO-d₆.[1][2][5]
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Signal Shift (δ ppm) Type Assignment
Structural
Insight

1 14.5 CH₃ Ethoxy Methyl
Typical aliphatic

region.

2 62.1 CH₂
Ethoxy

Methylene

Deshielded by

Oxygen.

3 115.4 Cq C-5

Shielded relative

to other aromatic

carbons due to

the electron-

donating -NH₂

group

(Ortho/Para

directing effect).

[2]

4 146.8 CH C-2

Deshielded by

two adjacent

Nitrogens (N=C-

N).[2]

5 161.2 Cq C-4, C-6

Highly

deshielded due

to direct

attachment to

Oxygen and

Nitrogen (O-

C=N).[2]

Equivalence

confirms

symmetry.

Logic Check:

Carbon Count: You should observe only 5 distinct carbon signals for an 8-carbon molecule

due to the symmetry of the ethoxy groups and the C-4/C-6 positions.
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Vibrational Spectroscopy (FT-IR)
Objective: Confirm functional groups, specifically the primary amine and ether linkages.[2]

Primary Amine (-NH₂): Look for a characteristic doublet in the high-frequency region (3300–

3500 cm⁻¹) representing symmetric and asymmetric stretching.[2]

vas: ~3450 cm⁻¹

vs: ~3350 cm⁻¹

Note: A single broad band might indicate hydrogen bonding or salt formation.

Ether (C-O-C): Strong stretching vibration in the fingerprint region, typically 1050–1250 cm⁻¹.

[2]

Pyrimidine Ring: Skeletal vibrations ("breathing" modes) around 1500–1600 cm⁻¹.[2]

Experimental Protocol: Purity & Identity Verification
To replicate this elucidation in your lab, follow this standardized protocol.

Reagents
Analyte: 4,6-Diethoxy-5-pyrimidinamine (>10 mg).[1][2]

Solvent: DMSO-d₆ (99.9% D) with 0.03% TMS (Tetramethylsilane).[2]

Step-by-Step Methodology
Sample Preparation: Dissolve 10-15 mg of the solid analyte in 0.6 mL of DMSO-d₆. Ensure

complete dissolution; sonicate if necessary.

Acquisition (¹H NMR):

Set temperature to 298 K.

Run 16 scans with a relaxation delay (d1) of at least 1.0 second to ensure integration

accuracy of the aromatic proton.
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Crucial Step: Perform a "D₂O Shake."[2] Add 1-2 drops of D₂O to the tube, shake, and re-

acquire. The broad singlet at ~5.0 ppm (NH₂) must disappear.

Acquisition (¹³C NMR):

Run 512-1024 scans.

Verify the presence of exactly 5 peaks.[6]

Data Processing:

Reference the spectrum to the DMSO residual peak (2.50 ppm for ¹H, 39.5 ppm for ¹³C).

Integrate the ethoxy methyl triplet (set to 6H). Check if the aromatic singlet integrates to

exactly 1H.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Structure Elucidation of 4,6-Diethoxy-
5-pyrimidinamine[2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13266351/docs#technical-guide-structure-
elucidation-of-4-6-diethoxy-5-pyrimidinamine-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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